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Compound of Interest

Compound Name: WK369
Cat. No.: B15540686
Get Quote
\ J

This document provides essential safety and logistical information for the proper disposal of
WK369, a specific small molecule inhibitor of BCL6. The following procedures are designed to
ensure the safety of laboratory personnel and compliance with standard regulations for
handling investigational chemical compounds. Researchers, scientists, and drug development
professionals should adhere to these guidelines to mitigate risks and ensure responsible waste
management.

Physicochemical Properties of WK369

A summary of the known quantitative data for WK369 is presented below. This information is
critical for assessing potential hazards and determining the appropriate disposal route.
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Property Value Reference
Molecular Weight 369.40 g/mol [1]
Molecular Formula C19H20FNsO2 [1]
Appearance Solid [1]
o o 2.24 pM (to BCL6-BTB
Binding Affinity (SPR KD) ] [1][2]13]
domain)
ICso 0.32 uM (HTRF assay) [1][2][3]
Storage (Powder) 2 years at -20°C [3]
) 2 weeks at 4°C, 6 months at
Storage (in DMSO) 80°C [3]

Experimental Protocols: Proper Disposal
Procedures for WK369

The disposal of WK369, as an investigational compound, requires a meticulous and
documented approach. The following step-by-step protocol is based on general best practices
for laboratory chemical waste management and the handling of investigational drugs.[4][5][6]

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves (Nitrile rubber is a suitable option), when handling WK369.

2. Waste Segregation and Collection:
e Do not dispose of WK369 down the drain or in regular trash.[4][7]

» Designate a specific, clearly labeled hazardous waste container for all solid WK369 waste
and any materials contaminated with it (e.g., pipette tips, weighing boats, contaminated
gloves).
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For solutions containing WK369, use a dedicated, leak-proof, and chemically compatible
waste container. Clearly label the container as "Hazardous Waste: Contains WK369" and list
any solvents present.

Store liquid waste containers in secondary containment to prevent spills.

. Inactivation (if applicable and feasible):

Currently, there are no established and verified protocols for the chemical inactivation of
WK369 in a standard laboratory setting. Therefore, direct disposal of the active compound
via a licensed hazardous waste contractor is the recommended procedure.

. Storage of Waste:

Store hazardous waste containers in a designated and secure Satellite Accumulation Area
(SAA) within the laboratory.[4][8]

Ensure the SAA is away from general laboratory traffic and sources of ignition.

Keep waste containers securely closed except when adding waste.[4][8]

. Documentation and Accountability:

Maintain a detailed log for the disposal of WK369. This is a critical step for investigational
compounds.[6][9][10] The log should include:

[e]

Date of disposal

o

Quantity of WK369 disposed of

[¢]

Form of the waste (solid, liquid, etc.)

[e]

Signature of the individual disposing of the waste

o Signature of a witness, if required by your institution or the study sponsor.[6][9]

. Disposal Request and Pickup:
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» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[4][11]

e Provide the EHS department with a complete and accurate description of the waste,
including the name "WK369" and any other chemical constituents.

» Follow all institutional procedures for waste pickup and handover.
7. Empty Container Disposal:

o Empty containers that held WK369 should be managed as hazardous waste unless they
have been triple-rinsed with a suitable solvent.[5]

e The rinsate from the triple-rinsing process must be collected and disposed of as hazardous
liquid waste.[5]

Logical Workflow for WK369 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of WK369.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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